Cas no 338416-44-7 (2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde)

• Product Name: 2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde
• CAS No: 338416-44-7
• MF: C₂₀H₁₆F₃NO₃S
• MW: 407.406154632568
• CID: 5155905
• Update Time: 2023-08-24

2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde
• 2-METHYL-5-[4-(METHYLSULFONYL)PHENYL]-1-[3-(TRIFLUOROMETHYL)PHENYL]-1H-PYRROLE-3-CARBALDEHYDE
• 2-methyl-5-(4-methylsulfonylphenyl)-1-[3-(trifluoromethyl)phenyl]pyrrole-3-carbaldehyde
• 2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C20H16F3NO3S/c1-13-15(12-25)10-19(14-6-8-18(9-7-14)28(2,26)27)24(13)17-5-3-4-16(11-17)20(21,22)23/h3-12H,1-2H3
• InChI Key： FNBFWBIZMLSTKV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1=CC(C=O)=C(C)N1C1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 653
• XLogP3: 4
• Topological Polar Surface Area: 64.5